Cas no 898756-92-8 ([4-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluoro-phenyl)methanone)

• Product Name: [4-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluoro-phenyl)methanone
• CAS No: 898756-92-8
• MF: C₁₇H₁₅ClFNO
• MW: 303.758507013321
• MDL: MFCD03841590
• CID: 1945229
• PubChem ID: 24724421
• Update Time: 2025-04-21

[4-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluoro-phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 4'-AZETIDINOMETHYL-4-CHLORO-2-FLUOROBENZOPHENONE
• [4-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluoro-phenyl)methanone
• LogP
• [4-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone
• 4'-AZETIDIN-1-YLMETHYL-4-CHLORO-2-FLUOROBENZOPHENONE
• [4-(1-Azetidinylmethyl)phenyl](4-chloro-2-fluorophenyl)methanone
• AKOS016020253
• MFCD03841590
• DTXSID20642820
• 1-{[4-(4-CHLORO-2-FLUOROBENZOYL)PHENYL]METHYL}AZETIDINE
• (4-(Azetidin-1-ylmethyl)phenyl)(4-chloro-2-fluorophenyl)methanone
• SB51598
• {4-[(Azetidin-1-yl)methyl]phenyl}(4-chloro-2-fluorophenyl)methanone
• 898756-92-8

• MDL： MFCD03841590
• Inchi： 1S/C17H15ClFNO/c18-14-6-7-15(16(19)10-14)17(21)13-4-2-12(3-5-13)11-20-8-1-9-20/h2-7,10H,1,8-9,11H2
• InChI Key： KOJFDFXLDDLYPB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C1C=CC(=CC=1)CN1CCC1)=O

Computed Properties

• Exact Mass: 303.08300
• Monoisotopic Mass: 303.0826200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.294
• Boiling Point: 432.2°C at 760 mmHg
• Flash Point: 215.2°C
• Refractive Index: 1.609
• PSA: 20.31000
• LogP: 3.85370